[1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol

• IUPAC Name: [1-(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C16H23N5O/c22-12-14-2-1-8-20(14)13-4-9-19(10-5-13)16-15-3-6-18-21(15)11-7-17-16/h3,6-7,11,13-14,22H,1-2,4-5,8-10,12H2
• InChI Key: QJXZRTBPCYFLQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2CCN(CC2)C3=NC=CN4C3=CC=N4)CO
• Molecular Formula: C16H23N5O
• Molecular Weight: 301.39 g/mol

Description

[1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol, also known as PZM21, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential as a painkiller. PZM21 has shown promising results in preclinical studies as a non-addictive alternative to opioids for the treatment of chronic pain.

Mechanism of Action

[1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol works by targeting the mu-opioid receptor, which is the same receptor targeted by traditional opioids. However, unlike opioids, this compound does not activate the receptor in a way that leads to addiction. Instead, this compound selectively activates a subset of mu-opioid receptors that are involved in pain relief, while avoiding the receptors that are involved in addiction.
Biochemical and Physiological Effects:
This compound has been shown to be effective in reducing pain in animal models of chronic pain. It has also been shown to have a longer duration of action than traditional painkillers, making it a promising candidate for the treatment of chronic pain. This compound has also been shown to have fewer side effects than traditional opioids, such as respiratory depression and constipation.

Advantages and Limitations for Lab Experiments

One advantage of [1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol is its potential as a non-addictive alternative to opioids for the treatment of chronic pain. Another advantage is its longer duration of action, which could lead to fewer doses being needed for pain relief. However, one limitation of this compound is its limited availability, as it is still in the preclinical stage of development.

Future Directions

One future direction for [1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol is to continue preclinical studies to further investigate its potential as a non-addictive painkiller. Another future direction is to investigate the potential of this compound for the treatment of other conditions, such as anxiety and depression. Additionally, further research is needed to optimize the synthesis method for this compound to make it more widely available for research purposes.

Synthesis Methods

[1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol was first synthesized by a team of researchers led by Bryan L. Roth at the University of North Carolina at Chapel Hill. The synthesis method involves a multi-step process that begins with the synthesis of a pyrazolo[1,5-a]pyrazine core, followed by the addition of a piperidine ring, and finally the addition of a pyrrolidine ring. The final step involves the conversion of the amine group to a hydroxyl group using a reductive amination reaction with formaldehyde and sodium cyanoborohydride.

Scientific Research Applications

[1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol has shown potential as a non-addictive painkiller in preclinical studies. It has been shown to be effective in reducing pain in animal models of chronic pain without the addictive properties of opioids. This compound has also been shown to have a longer duration of action than traditional painkillers, making it a promising candidate for the treatment of chronic pain.